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Compound of Interest

Compound Name: Dimethandrolone Undecanoate

Cat. No.: B607120 Get Quote

For Immediate Release

As a novel investigational androgen, Dimethandrolone Undecanoate (DMAU) requires

stringent disposal protocols to ensure the safety of laboratory personnel and the environment.

This document provides essential, step-by-step guidance for researchers, scientists, and drug

development professionals on the proper disposal of DMAU, aligning with general best

practices for hazardous and investigational pharmaceutical waste management.

Dimethandrolone Undecanoate is a synthetic estrane steroid and a prodrug of

dimethandrolone.[1][2] It functions as an agonist of the androgen and progesterone receptors,

leading to the suppression of spermatogenesis, which is the basis for its investigation as a

male contraceptive.[1] Given its hormonal activity and investigational status, DMAU must be

handled and disposed of with the utmost care.[3]

Chemical and Physical Properties of DMAU
A comprehensive understanding of the chemical and physical properties of Dimethandrolone
Undecanoate is fundamental to its safe handling and disposal.
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Property Value

Chemical Name
7α,11β-dimethyl-19-nortestosterone 17β-

undecanoate

Molecular Formula C₃₁H₅₀O₃

Molecular Weight 470.73 g/mol [2][4]

Appearance White to off-white crystalline powder[2]

Solubility
Soluble in organic solvents (e.g., ethanol,

chloroform); poorly soluble in water[2]

Stability Stable under normal storage conditions[2]

CAS Number 366472-45-9[2][4][5]

Experimental Protocols: Disposal of
Dimethandrolone Undecanoate
The following protocol is a synthesis of best practices for the disposal of hazardous and

investigational drugs.[6][7][8][9][10][11][12][13][14] Adherence to these steps is critical for

ensuring safety and regulatory compliance.

Personnel Safety and Preparation:

Consult Safety Data Sheet (SDS): Before handling DMAU, thoroughly review its specific

Safety Data Sheet for any unique handling and disposal instructions.

Personal Protective Equipment (PPE): All personnel involved in the disposal process must

wear appropriate PPE, including but not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or gown
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Designated Disposal Area: Conduct all disposal procedures in a designated and well-

ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Do not mix DMAU waste with general laboratory or municipal waste.

Segregate solid waste (e.g., contaminated vials, PPE) from liquid waste.

Handling of Solid Waste:

Empty Containers: Triple-rinse empty DMAU containers with a suitable organic solvent

(e.g., ethanol). Collect the rinsate as hazardous liquid waste. Deface or remove the

original label from the rinsed container before discarding it in the appropriate solid waste

stream.

Contaminated Materials: Place all contaminated solid materials, including gloves, wipes,

and bench paper, into a clearly labeled, sealed, and puncture-resistant hazardous waste

container.

Handling of Liquid Waste:

Unused Solutions: Collect all unused or expired DMAU solutions in a dedicated, sealed,

and clearly labeled hazardous waste container. The container must be compatible with the

solvent used.

Rinsate: The solvent used to rinse containers and equipment should be collected and

treated as hazardous liquid waste.

Waste Container Labeling:

All hazardous waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical name: "Dimethandrolone Undecanoate"
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The concentration and solvent (for liquid waste)

The date of accumulation

The name of the generating laboratory and principal investigator

Storage of Hazardous Waste:

Store hazardous waste containers in a secure, designated secondary containment area

away from incompatible materials.

Storage should be in a cool, dry, and well-ventilated location.

Final Disposition:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Never dispose of DMAU down the drain or in the regular trash.[11]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Dimethandrolone Undecanoate.
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Caption: DMAU Disposal Workflow Diagram

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Dimethandrolone Undecanoate, thereby protecting personnel and the environment. As an

investigational compound, the importance of meticulous record-keeping for the disposition of

DMAU cannot be overstated.[9][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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